Potassium dibutyl phosphate

• CAS RN: 25238-98-6
• Molecular Formula: C8H18KO4P
• Molecular Weight: 248.30 g/mol
• IUPAC Name: potassium;dibutyl phosphate
• InChI: InChI=1S/C8H19O4P.K/c1-3-5-7-11-13(9,10)12-8-6-4-2;/h3-8H2,1-2H3,(H,9,10);/q;+1/p-1
• InChI Key: DAIJJJOANAXVGC-UHFFFAOYSA-M
• Canonical SMILES: CCCCOP(=O)([O-])OCCCC.[K+]
• physical_description: Liquid
• Related CAS: 107-66-4 (Parent)

Description

Potassium dibutyl phosphate is a useful research compound. Its molecular formula is C8H18KO4P and its molecular weight is 248.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The procedure of Example 1 was followed using tetrabutylpyrophosphate (4 mL, 10.5 mmol) in dry tetrahydrofuran (10 mL), potassium trimethylsilanolate (2.68 g, 21 mmol) in dry tetrahydrofuran (50 mL), and a 24 h reaction time. The product, potassium dibutylphosphate (4.46 g, 90% yield), was isolated as a white solid by concentrating the filtrate under vacuum: 1H NMR (D2O, DSS) δ 0.8-1.05 (dist. t, CH3, 6H), 1.18-1.8 (m, CH2, 8H), 3.74-4.0 (q, CH2, 4H). Anal. Calcd. for C8H18KO4P: C, 38.70; H, 7.31. Found: C, 38.63; H, 7.38.